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Compound of Interest

Compound Name:
N-Butyl-2-

(methylamino)acetamide

Cat. No.: B054183 Get Quote

Introduction
N-Butyl-2-(methylamino)acetamide is a chemical compound utilized in various research and

drug development applications. Accurate and consistent preparation of stock solutions is critical

for ensuring the reliability and reproducibility of experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of N-Butyl-2-
(methylamino)acetamide stock solutions.

Chemical Properties
A summary of the key chemical properties for N-Butyl-2-(methylamino)acetamide is provided

in the table below. This data is essential for accurate calculations and safe handling of the

compound.
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Property Value Source

IUPAC Name
N-tert-butyl-2-

(methylamino)acetamide

Molecular Formula C₇H₁₆N₂O

Molecular Weight 144.22 g/mol

Physical Form Liquid or Solid [1][2]

Melting Point 26 - 28 °C / 78.8 - 82.4 °F [2]

Storage Temperature
Room Temperature (as

supplied)
[1]

Health and Safety Precautions
All handling of N-Butyl-2-(methylamino)acetamide and its solutions should be performed in a

well-ventilated laboratory, preferably within a chemical fume hood. Researchers must wear

appropriate Personal Protective Equipment (PPE) at all times.

Required PPE:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing contaminated clothing.[2]

Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[2]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if

symptoms persist.[2]
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Call a physician.[2]

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.[2][3]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of N-Butyl-2-
(methylamino)acetamide. The principles can be adapted for other desired concentrations.

Materials and Equipment
N-Butyl-2-(methylamino)acetamide (solid or liquid)

Analytical balance

Weighing paper or boat

Spatula

Appropriate volumetric flasks (e.g., 10 mL, 25 mL)

Calibrated micropipettes

Vortex mixer

Solvent of choice (e.g., Dimethyl Sulfoxide (DMSO), Ethanol, sterile deionized water). See

Section 4.2 for solvent selection.

Cryo-storage vials or amber glass bottles for storage

Preliminary Solvent Solubility Test
Specific solubility data for N-Butyl-2-(methylamino)acetamide in common laboratory solvents

is not readily available. Structurally similar compounds like N-tert-butylacetamide are soluble in

water and organic solvents such as ethanol.[4] However, a small-scale test is recommended to

confirm the optimal solvent.

Add a small, known amount of the compound (e.g., 1-2 mg) to a test tube.
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Add the chosen solvent (e.g., 100 µL of DMSO or Ethanol) and vortex thoroughly.

Observe for complete dissolution. If the compound does not dissolve, gentle warming (to

37°C) or sonication may aid dissolution.[2]

If the compound is fully soluble, proceed with that solvent for the stock solution preparation.

DMSO is a common choice for creating highly concentrated stock solutions for in vitro

studies.

Stock Solution Calculation
To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Example for 10 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 0.010 L x 144.22 g/mol

Mass (mg) = 1.44 mg

Step-by-Step Procedure
Preparation: Bring the N-Butyl-2-(methylamino)acetamide container to room temperature

before opening, especially if stored refrigerated. As the compound's melting point is near

room temperature (26-28°C), it may be a liquid or a solid.[2] Handle accordingly.

Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh out the

calculated mass of the compound (e.g., 1.44 mg for a 10 mL solution).

Dissolution: Transfer the weighed compound into a 10 mL volumetric flask.

Solvent Addition: Add a portion of the chosen solvent (e.g., 5-7 mL of DMSO) to the

volumetric flask.

Mixing: Cap the flask and vortex thoroughly until the compound is completely dissolved. A

brief sonication or warming in a water bath may be used to assist dissolution if necessary.

Final Volume Adjustment: Once dissolved, add the solvent to bring the total volume up to the

10 mL mark on the volumetric flask.
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Final Mixing: Invert the flask several times to ensure the solution is homogeneous.

Storage and Stability
Proper storage is crucial to maintain the integrity of the stock solution.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 50-100 µL) in cryo-vials.

Storage Conditions: Store the aliquots in a dark, dry place. For long-term storage (up to 6

months), -80°C is recommended. For short-term storage (up to 1 month), -20°C is suitable.

[2]

Labeling: Clearly label all vials with the compound name, concentration, preparation date,

and solvent used.

Visualization of Workflow
The following diagram illustrates the key steps in the preparation of the N-Butyl-2-
(methylamino)acetamide stock solution.
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Workflow for Stock Solution Preparation

Preparation Phase

Dissolution Phase

Storage Phase

Calculate Mass
(Concentration x Volume x MW)

Weigh Compound

1.44 mg for 10mM in 10mL

Transfer to Volumetric Flask

Add Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Adjust to Final Volume

Aliquot into Vials

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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